Cas no 1427310-03-9 (Ethyl 2-bromoindolizine-7-carboxylate)

• Product Name: Ethyl 2-bromoindolizine-7-carboxylate
• CAS No: 1427310-03-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5520827
• PubChem ID: 71143849
• Update Time: 2025-06-08

Ethyl 2-bromoindolizine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Indolizinecarboxylic acid, 2-bromo-, ethyl ester
• ethyl 2-bromoindolizine-7-carboxylate
• Ethyl2-bromoindolizine-7-carboxylate
• SCHEMBL14332394
• 2-Bromo-7-indolizinecarboxylic acid ethyl ester
• UKTSOOWSNFMTBN-UHFFFAOYSA-N
• 1427310-03-9
• G74979
• DB-203208
• Ethyl 2-bromoindolizine-7-carboxylate

• Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)8-3-4-13-7-9(12)6-10(13)5-8/h3-7H,2H2,1H3
• InChI Key： UKTSOOWSNFMTBN-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC(C(OCC)=O)=C2)C=C1Br

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7Ų

Additional information on Ethyl 2-bromoindolizine-7-carboxylate

Ethyl 2-bromoindolizine-7-carboxylate (CAS No. 1427310-03-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromoindolizine-7-carboxylate (CAS No. 1427310-03-9) is a highly valuable intermediate in the realm of organic synthesis, particularly within the pharmaceutical industry. This compound, characterized by its brominated indolizine core and carboxylate ester functionality, has garnered significant attention due to its versatility in constructing complex molecular architectures. The presence of both a bromine atom and a carboxylate group makes it an exceptionally useful building block for the synthesis of a wide array of pharmacologically active agents.

The Ethyl 2-bromoindolizine-7-carboxylate molecule exhibits a unique structural framework that is conducive to various chemical transformations. The indolizine scaffold, a bicyclic heterocycle consisting of a benzene ring fused to a piperidine ring, is known for its stability and reactivity, making it a preferred choice in medicinal chemistry. The bromine substituent at the 2-position enhances its utility as a synthetic handle, enabling palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in the construction of biaryl systems, which are prevalent in many drugs on the market today.

The carboxylate ester group at the 7-position of the indolizine ring provides another avenue for further functionalization. It can be readily converted into other esters or amides through simple acid-base chemistry, or it can undergo hydrolysis to yield the corresponding carboxylic acid. This flexibility allows chemists to tailor the molecule for specific biological activities by introducing diverse side chains or appending functional groups at this position.

In recent years, there has been a surge in research focused on indolizine derivatives due to their demonstrated biological activity across multiple therapeutic areas. For instance, studies have highlighted the potential of indolizine-based compounds as kinase inhibitors, G protein-coupled receptor modulators, and antiviral agents. The Ethyl 2-bromoindolizine-7-carboxylate derivative has been particularly explored for its role in developing novel therapeutics targeting cancer and inflammatory diseases.

One notable application of this compound is in the synthesis of small-molecule inhibitors that disrupt aberrant signaling pathways in cancer cells. The brominated indolizine core serves as a scaffold for designing molecules that can selectively bind to target proteins involved in tumor growth and progression. For example, recent research has demonstrated that derivatives of Ethyl 2-bromoindolizine-7-carboxylate can inhibit the activity of Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell malignancies. Such findings underscore the importance of this intermediate in oncology drug development.

The pharmaceutical industry has also leveraged this compound in the quest for new treatments for inflammatory disorders. Indolizine derivatives have shown promise as modulators of immune responses by interacting with various receptors and enzymes involved in inflammation. By employing Ethyl 2-bromoindolizine-7-carboxylate as a starting material, researchers have been able to generate novel molecules with enhanced anti-inflammatory properties.

The synthetic methodologies employed in producing Ethyl 2-bromoindolizine-7-carboxylate are equally noteworthy. The most common route involves the bromination of an appropriately substituted indolizine precursor followed by esterification. Advances in catalytic systems have enabled more efficient and environmentally benign versions of these reactions, reducing waste and improving yields. For instance, transition-metal-catalyzed bromination reactions have replaced traditional electrophilic bromination methods, offering better selectivity and milder reaction conditions.

The role of computational chemistry in optimizing synthetic routes for this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal reaction conditions before experimental trials. This approach not only saves time but also minimizes the environmental impact associated with trial-and-error experimentation.

In conclusion, Ethyl 2-bromoindolizine-7-carboxylate (CAS No. 1427310-03-9) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics targeting various diseases. As research continues to uncover new applications for indolizine derivatives, the demand for high-quality intermediates like this one is expected to grow exponentially.